Cas no 1261648-93-4 ((2-bromo-4-iodophenyl)methanol)

(2-Bromo-4-iodophenyl)methanol is a halogenated aromatic alcohol with the molecular formula C₇H₆BrIO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its distinct bromo and iodo substituents enhance reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling selective functionalization. The hydroxymethyl group further allows for derivatization into esters, ethers, or other modified structures. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to potential sensitivity to light and moisture. This compound is valued for its structural utility in constructing complex molecular frameworks.
(2-bromo-4-iodophenyl)methanol structure
1261648-93-4 structure
Product Name:(2-bromo-4-iodophenyl)methanol
CAS No:1261648-93-4
MF:C7H6BrIO
MW:312.930413722992
MDL:MFCD11520411
CID:4565746
PubChem ID:91883112
Update Time:2025-05-28

(2-bromo-4-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-iodobenzenemethanol
    • (2-bromo-4-iodophenyl)methanol
    • CL9508
    • 1261648-93-4
    • 2-Bromo-4-iodobenzyl alcohol
    • MFCD11520411
    • AKOS027339603
    • CS-0162411
    • SY259614
    • EN300-7405880
    • AS-46384
    • Benzenemethanol, 2-bromo-4-iodo-
    • MDL: MFCD11520411
    • Inchi: 1S/C7H6BrIO/c8-7-3-6(9)2-1-5(7)4-10/h1-3,10H,4H2
    • InChI Key: YMEXRVNZYXNDDN-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC=C(I)C=C1Br

Computed Properties

  • Exact Mass: 311.86467g/mol
  • Monoisotopic Mass: 311.86467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 2.211±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),

(2-bromo-4-iodophenyl)methanol Security Information

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